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Compound of Interest

Compound Name: Sodium propanolate

Cat. No.: B179413

Essential Safety and Handling Guide for Sodium
Propanolate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling sodium propanolate. Adherence to these
procedures is vital for ensuring a safe laboratory environment.

Sodium propanolate is a flammable solid that can cause severe skin burns and eye damage.

[1][2][3] Proper personal protective equipment (PPE) and handling protocols are mandatory to
minimize risks.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with sodium propanolate dictates the
necessity of the following personal protective equipment:
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PPE Category Specification Rationale

To protect against dust,
) Chemical safety goggles and a  splashes, and flying particles
Eye and Face Protection ) )
face shield. that can cause serious eye

damage.[1][4][5]

Chemical-resistant gloves )
o Sodium propanolate causes
) ] (e.g., Nitrile rubber), and )
Skin Protection ) ) severe skin burns upon
protective clothing to prevent
contact.[1][3][4]

skin contact.

A dust mask or respirator with

a particulate filter is necessary  To prevent inhalation of dust
Respiratory Protection if dust is generated or if which can cause respiratory

working in an area with irritation.[6][7][8]

inadequate ventilation.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

o Ensure a well-ventilated work area, preferably a fume hood, to minimize inhalation exposure.

[1]14]

o Emergency eyewash stations and safety showers must be readily accessible in the
immediate work area.[4]

+ Remove all potential ignition sources from the handling area as sodium propanolate is a
flammable solid.[1][2][3] Use non-sparking tools and explosion-proof equipment.[1][4]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][3][4]
2. Handling:
» Wear all required PPE as specified in the table above before handling the substance.

e Avoid contact with skin and eyes.[1]
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Avoid the formation and inhalation of dust.[1][6]
Do not eat, drink, or smoke in the handling area.[3][6]
Wash hands thoroughly after handling.[1][5]
. Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store away from incompatible materials such as oxidizing agents, strong acids, water, and
moist air.[4][7]

The storage area should be locked up to restrict access.[3][4]

. Spillage:
In case of a spill, evacuate the area and eliminate all ignition sources.[1]
Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep or scoop up the material and place it into a suitable, labeled
container for disposal.[6] Moisten the material slightly to prevent dusting if appropriate.[6]

Prevent the spill from entering drains or waterways.[1][7]

Disposal Plan

Dispose of sodium propanolate and its containers in accordance with all applicable local,
state, and federal regulations.[1][4]

Waste material should be sent to a licensed waste disposal facility.[4] Do not dispose of it
into the sewer system.[4]

» Contaminated clothing should be removed immediately and washed before reuse.[1][3][4]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water for
at least 15 minutes. Seek immediate medical
attention.[1][4]

Eye Contact

Immediately rinse the eyes with plenty of water
for at least 15 minutes, including under the
eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[1][4]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1][4]

Procedural Workflow

The following diagram illustrates the logical flow for the safe handling of sodium propanolate

and the appropriate emergency response procedures.
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Caption: Workflow for handling sodium propanolate and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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